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Compound of Interest

Compound Name: CAY10505

Cat. No.: B1684643 Get Quote

This guide provides researchers, scientists, and drug development professionals with detailed

information on the long-term storage conditions for CAY10505, a potent and selective PI3Kγ

inhibitor.

Frequently Asked Questions (FAQs) and
Troubleshooting
Q1: What are the recommended long-term storage conditions for CAY10505 as a solid?

A1: For long-term storage, CAY10505 should be stored as a solid (lyophilized powder) at

-20°C.[1][2] It is also recommended to keep it in a dry and dark place.[1] For short-term

storage, 0-4°C is acceptable for days to weeks.[1]

Q2: How should I store CAY10505 once it is in solution?

A2: Stock solutions of CAY10505 should be stored at -20°C for long-term storage (months).[1]

For short-term storage (days to weeks), they can be kept at 0-4°C.[1] CAY10505 is soluble in

DMSO.[1][3]

Q3: What is the expected shelf-life of CAY10505?

A3: If stored properly as a solid at -20°C, CAY10505 is stable for at least two to four years.[1][3]

One supplier indicates a stability of ≥ 4 years, while another suggests >2 years.[1][3]
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Q4: My CAY10505 was shipped at room temperature. Is it still viable?

A4: Yes. CAY10505 is considered stable enough for a few weeks during ordinary shipping and

time spent in customs at ambient temperatures.[1] Upon receipt, you should immediately store

it at the recommended long-term storage temperature of -20°C.

Q5: I have noticed slight variations in storage recommendations between different suppliers.

What should I do?

A5: It is always best to adhere to the storage conditions provided on the product's certificate of

analysis or datasheet that was supplied with your specific batch of CAY10505. While general

recommendations are consistent (-20°C for long-term), batch-specific information is the most

accurate.

Q6: How can I assess the stability of my CAY10505 after long-term storage?

A6: To verify the stability and purity of your compound, you can perform analytical tests such as

High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS). You would compare the results of your stored sample against a freshly

prepared sample or a reference standard. A "significant change" is defined as the failure to

meet its specification.[4]

Summary of Storage Conditions
Form Storage Duration Temperature

Additional
Conditions

Solid (Lyophilized)
Short-term (days to

weeks)
0 - 4°C Dry and dark[1]

Long-term (months to

years)
-20°C Dry and dark[1]

Stock Solution (in

DMSO)

Short-term (days to

weeks)
0 - 4°C

Long-term (months) -20°C
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Experimental Protocols
Protocol: Stability Assessment of CAY10505 using LC-
MS
This protocol outlines a general procedure to assess the stability of CAY10505 after long-term

storage.

Objective: To determine the purity and identify potential degradation products of a CAY10505
sample that has been stored for an extended period.

Materials:

Stored CAY10505 sample

Reference standard of CAY10505 (freshly acquired or properly stored)

DMSO (HPLC grade)

Mobile phase solvents (e.g., acetonitrile, water with formic acid, HPLC grade)

LC-MS system

Methodology:

Sample Preparation:

Accurately weigh and dissolve the stored CAY10505 and the reference standard in DMSO

to prepare stock solutions of a known concentration (e.g., 10 mM).

Further dilute the stock solutions with the mobile phase to a working concentration suitable

for your LC-MS system (e.g., 1 µM).

LC-MS Analysis:

Equilibrate the LC-MS system with the appropriate mobile phase.
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Inject the reference standard solution to establish the retention time and the mass-to-

charge ratio (m/z) of intact CAY10505 (Molecular Weight: 289.28 g/mol ).[1]

Inject the stored CAY10505 sample solution.

Run a gradient elution to separate CAY10505 from any potential degradation products.

Data Analysis:

Compare the chromatograms of the stored sample and the reference standard.

Check for a decrease in the peak area of the parent compound in the stored sample

compared to the reference.

Look for the appearance of new peaks in the chromatogram of the stored sample, which

may indicate degradation products.

Analyze the mass spectra of any new peaks to identify the molecular weights of potential

degradation products.
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CAY10505 Storage Workflow
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Store solid at -20°C
(Dry & Dark)

Yes, stable for weeks

Prepare Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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